![molecular formula C12H12Cl2N2OS B2666379 (2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone CAS No. 862826-60-6](/img/structure/B2666379.png)
(2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone, also known as ETI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. ETI is a member of the imidazoline family of compounds, which are known to have a wide range of biological activities.
Scientific Research Applications
Antimicrobial and Anticancer Applications
A series of novel compounds, including pyrazole derivatives, were synthesized to evaluate their potential antimicrobial and anticancer activities. Among these, certain compounds demonstrated higher anticancer activity than doxorubicin, a reference drug, along with notable antimicrobial efficacy (Hafez, El-Gazzar, & Al-Hussain, 2016). This indicates the compound's relevance in developing therapeutic agents targeting both cancer cells and microbial infections.
Molecular Docking and Antibacterial Activity
Through density functional theory (DFT) and molecular docking studies, novel compounds were synthesized and characterized, showcasing potential antibacterial activity. These studies provide insights into the structural and electronic properties of the compounds, contributing to our understanding of their biological activities (Shahana & Yardily, 2020).
Herbicidal and Insecticidal Activities
Research on N-phenylpyrazolyl aryl methanones derivatives, including the title compound with arylsulfonyl moiety, revealed some compounds exhibit favorable herbicidal and insecticidal activities. This highlights the potential application of these compounds in agricultural settings to control pests and weeds (Wang et al., 2015).
Anti-Candida Agent
The compound 4-chlorophenyl ({[1E-3(1H-imidazole-1-yl)-1-phenylpropylidene}oxy)methanone was extensively characterized and found to be a promising anti-Candida agent. The study involved comprehensive theoretical calculations and molecular docking studies to understand its potent anti-Candida activity, demonstrating its potential in treating Candida infections (Jayasheela et al., 2018).
Antiviral Activity
Derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide were synthesized and showed certain anti-tobacco mosaic virus activity. This suggests the potential of these compounds in developing antiviral agents targeting specific viral infections (Chen et al., 2010).
properties
IUPAC Name |
(2,4-dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2N2OS/c1-2-18-12-15-5-6-16(12)11(17)9-4-3-8(13)7-10(9)14/h3-4,7H,2,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIHCBIQGAXSDQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NCCN1C(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-Dichlorophenyl)-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.